Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C6H3BrF3N B1289754 3-Bromo-4-(trifluoromethyl)pyridine CAS No. 936841-70-2

3-Bromo-4-(trifluoromethyl)pyridine

Cat. No. B1289754
CAS RN: 936841-70-2
M. Wt: 225.99 g/mol
InChI Key: OPNNLECPNPMTMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09193724B2

Procedure details

n-Butyl lithium (1.65 mL, 0.00265 mol, 1.6 M) was added to a solution of 3-bromo-4-(trifluoromethyl)pyridine (E; 0.5 g, 0.022 mol) in anhydrous tetrahydrofuran (15 mL), at −78° C. The reaction mixture was stirred for 10 min followed by the addition of dimethylformamide (0.2 mL, 0.00265). It was stirred for 30 min at same temperature. The reaction mixture was quenched with a saturated aqueous ammonium chloride solution (25 mL) and the aqueous layer was extracted with ethyl acetate (2×50 mL). The organic extracts were combined and then washed with a saturated aqueous sodium chloride solution (1×50 mL), dried over sodium sulphate and concentrated to afford 4-(trifluoromethyl)nicotinaldehyde. 1H NMR (400 MHz, DMSO-d6) δ 10.39 (s, 1H), 9.25 (s, 1H), 9.10-9.09 (d, J=4 Hz, 1H), 7.95-7.94 (d, J=4 Hz, 1H).
Name
n-Butyl lithium
Quantity
1.65 mL
Type
reactant
Reaction Step One
Name
3-bromo-4-(trifluoromethyl)pyridine
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Reaction Step One
Name
dimethylformamide
Quantity
0.2 mL
Type
reactant
Reaction Step Two
Name
4-(trifluoromethyl)nicotinaldehyde

Identifiers

REACTION_CXSMILES
C([Li])CCC.Br[C:7]1[CH:8]=[N:9][CH:10]=[CH:11][C:12]=1[C:13]([F:16])([F:15])[F:14].CN(C)[CH:19]=[O:20]>O1CCCC1>[F:14][C:13]([F:16])([F:15])[C:12]1[C:7]([CH:19]=[O:20])=[CH:8][N:9]=[CH:10][CH:11]=1

Inputs

Step One
Name
n-Butyl lithium
Quantity
1.65 mL
Type
reactant
Smiles
C(CCC)[Li]
Name
3-bromo-4-(trifluoromethyl)pyridine
Quantity
0.5 g
Type
reactant
Smiles
BrC=1C=NC=CC1C(F)(F)F
Name
tetrahydrofuran
Quantity
15 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
dimethylformamide
Quantity
0.2 mL
Type
reactant
Smiles
CN(C=O)C

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 10 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
It was stirred for 30 min at same temperature
Duration
30 min
CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched with a saturated aqueous ammonium chloride solution (25 mL)
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with ethyl acetate (2×50 mL)
WASH
Type
WASH
Details
washed with a saturated aqueous sodium chloride solution (1×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 10 min
Name
4-(trifluoromethyl)nicotinaldehyde
Type
product
Smiles
FC(C1=CC=NC=C1C=O)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.